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Compound of Interest

Compound Name: 4-Methoxy estrone-d4

Cat. No.: B15559318

For researchers, scientists, and professionals in drug development, the procurement of high-
quality, reliable deuterated standards is a critical step in ensuring the accuracy and
reproducibility of experimental results. This guide provides an in-depth overview of the
commercial suppliers of 4-Methoxy estrone-d4, a key internal standard for mass
spectrometry-based quantification of the estrogen metabolite 4-Methoxy estrone.

Introduction to 4-Methoxy Estrone

4-Methoxy estrone is a metabolite of the endogenous estrogen, estrone.[1][2] It is formed
through the action of catechol-O-methyltransferase (COMT) on 4-hydroxyestrone.[1] The study
of estrogen metabolites is crucial in understanding their physiological and pathological roles,
including their potential involvement in carcinogenesis. 4-Methoxy estrone, for instance, has
been shown to increase the proliferation of human umbilical vein endothelial cells (HUVECS) at
nanomolar concentrations.[1] The deuterated analog, 4-Methoxy estrone-d4, serves as an
ideal internal standard for its quantification in biological matrices due to its similar chemical and
physical properties but distinct mass, allowing for precise measurement by mass spectrometry.

Commercial Availability and Supplier Comparison

Several reputable suppliers offer 4-Methoxy estrone-d4 for research purposes. The following
table summarizes the key quantitative data from some of the prominent commercial sources.
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Note: Pricing and availability are subject to change. It is recommended to visit the supplier's
website for the most current information. Sigma-Aldrich and other vendors offer various
deuterated estrone compounds, which may be of interest for related research.[3]

Key Technical Specifications and Storage

e Molecular Weight: Approximately 304.42 g/mol .[4]

e Synonyms: 1,3,5(10)-Estratrien-3,4-diol-17-one 4-Methyl Ether; 3-Hydroxy-4-methoxyestra-
1,3,5(10)-trien-17-one.[4]

o Storage Conditions: It is recommended to store 4-Methoxy estrone-d4 refrigerated.[4]
C/DIN Isotopes suggests that after three years, the compound should be re-analyzed for
chemical purity before use.[4] MedChemExpress advises storing the product under the
conditions specified in the Certificate of Analysis.[5]

» Shipping: The compound is generally considered non-hazardous for transport and can be
shipped at room temperature in the continental US.[4][5]

Experimental Applications and Protocols

4-Methoxy estrone-d4 is primarily used as an internal standard in analytical methods,
particularly liquid chromatography-mass spectrometry (LC-MS), to quantify 4-Methoxy estrone
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in biological samples such as plasma, urine, and tissue homogenates.

General Workflow for Quantification of 4-Methoxy
Estrone using a Deuterated Standard

The following diagram illustrates a typical experimental workflow for the quantification of an
analyte using a deuterated internal standard.
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A typical workflow for analyte quantification using a deuterated internal standard.

A detailed experimental protocol would involve the following steps:

o Preparation of Standards and Quality Controls: Prepare a stock solution of 4-Methoxy
estrone-d4 in a suitable organic solvent (e.g., methanol). From this, create a working
solution at a concentration appropriate for spiking into samples. Similarly, prepare calibration
standards and quality control samples by spiking known amounts of non-deuterated 4-
Methoxy estrone into a blank biological matrix.

e Sample Preparation:

o

Thaw biological samples (e.g., 100 pL of plasma).

[¢]

Add a fixed amount of the 4-Methoxy estrone-d4 internal standard working solution to all
samples, calibrators, and quality controls.

[¢]

Perform protein precipitation by adding a solvent like acetonitrile.

[e]

Vortex and centrifuge to pellet the precipitated proteins.
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o The supernatant can be directly injected, or for cleaner samples, subjected to solid-phase
extraction (SPE) or liquid-liquid extraction (LLE).

o Evaporate the solvent and reconstitute the residue in the mobile phase.

e LC-MS/MS Analysis:
o Inject the reconstituted sample into an LC-MS/MS system.
o Use a suitable C18 column for chromatographic separation.

o The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode
to detect the specific precursor-to-product ion transitions for both 4-Methoxy estrone and
4-Methoxy estrone-d4.

e Data Analysis:

[¢]

Integrate the peak areas for both the analyte and the internal standard.
o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of 4-Methoxy estrone in the unknown samples by
interpolating their peak area ratios on the calibration curve.

Signaling Pathway Context

While 4-Methoxy estrone-d4 itself is an analytical tool, the compound it traces, 4-Methoxy
estrone, is part of the broader estrogen metabolism pathway. Understanding this pathway is
essential for interpreting the biological significance of its measured concentrations.
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Simplified metabolic pathway of 4-Methoxy estrone formation from Estrone.

This simplified diagram illustrates the conversion of estrone to 4-hydroxyestrone by cytochrome
P450 enzymes, followed by the methylation of 4-hydroxyestrone by catechol-O-
methyltransferase (COMT) to form 4-Methoxy estrone. Accurate quantification of 4-Methoxy
estrone using its deuterated standard can provide valuable insights into the activity of these
enzymatic pathways in various physiological and disease states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559318#commercial-suppliers-of-4-methoxy-
estrone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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